5,6-Dimethyl-N-(1,3-thiazol-2-yl)pyrimidine-4-carboxamide

• IUPAC Name: 5,6-dimethyl-N-(1,3-thiazol-2-yl)pyrimidine-4-carboxamide
• InChI: InChI=1S/C10H10N4OS/c1-6-7(2)12-5-13-8(6)9(15)14-10-11-3-4-16-10/h3-5H,1-2H3,(H,11,14,15)
• InChI Key: GXHAMIAVPKWLBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1C(=O)NC2=NC=CS2)C
• Molecular Formula: C10H10N4OS
• Molecular Weight: 234.28 g/mol
• CAS No.: 2380141-40-0

Description

This compound belongs to the class of organic compounds known as 2,4,5-trisubstituted thiazoles. These are compounds containing a thiazole ring substituted at positions 2, 4, and 5 only.

Synthesis Analysis

A novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines were synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4 (1H,3H)-diones in the presence of triethylamine.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Hydrazonoyl halides have been widely used as reagents for the synthesis of heterocyclic compounds, both through condensation reactions, and as precursors of nitrilimines, which can undergo cycloaddition with dipolarophiles.

Physical and Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the retrieved papers, thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).